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Compound of Interest

Compound Name: Glyphosate-13C

Cat. No.: B1443634

This in-depth technical guide is designed for researchers, scientists, and drug development
professionals, providing a comprehensive overview of commercially available Glyphosate-13C
standards. This document details the types of standards, their chemical and physical
properties, and their applications in analytical methodologies. Experimental protocols for the
utilization of these standards in quantitative analysis are also provided, along with a
visualization of the analytical workflow.

Introduction to Glyphosate and its Isotopically
Labeled Standards

Glyphosate (N-(phosphonomethyl)glycine) is a broad-spectrum systemic herbicide and crop
desiccant. Due to its widespread use, there is a growing need for accurate and sensitive
methods to quantify its residues in environmental and biological samples. Stable isotope-
labeled internal standards, such as those incorporating Carbon-13 (*3C), are essential for
achieving high accuracy and precision in mass spectrometry-based quantification methods like
isotope dilution mass spectrometry (IDMS). These standards, which have a known amount of
13C atoms incorporated into the glyphosate molecule, exhibit nearly identical chemical and
physical properties to their unlabeled counterparts, but are distinguishable by their mass. This
allows for the correction of matrix effects and variations in sample preparation and instrument
response.

Commercially Available Glyphosate-'*C Standards
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A variety of Glyphosate-3C standards are commercially available from several reputable

suppliers. These standards differ in their isotopic labeling pattern, purity, and format (neat solid

or solution). The choice of a specific standard will depend on the analytical method and the

specific requirements of the study.

Quantitative Data of Available Standards

For easy comparison, the following tables summarize the key quantitative data for

commercially available Glyphosate-13C standards.

Table 1. Glyphosate-13C: Isotope Labeled Standards

. Product CAS Molecular Isotopic Chemical
Supplier ) ) Format
Name Number Formula Purity Purity
LGC Glyphosate  1185107- 13C2Hs!>N Not >95% Neat
ea
Standards -13C2, 15N 63-4 OsP Specified (HPLC)[1]
99 atom %
) HO2C13CH
Sigma- Glyphosate  285978- 13C, 98 >99%
_ 215SNHCH2P Neat
Aldrich -2-13C,15N 24-7 atom % (HPLC)[2]
OsH2
15N
Cambridge  Glyphosate
Isotope (2-13C, 285978- 99% 13C, 100 pg/mL
) CsHsNOsP 96% )
Laboratorie  99%; 1°N, 24-7 98+% 15N in water
s 98+%)
Glyphosate  285978- Not Not Not ]
Clearsynth ) ) ] Enquire
13C 15N 24-7 Available Available Available
Toronto
Research
Chemicals
(via *Glyphosat  285978- Not Not Not Neat
ea
Chromatog  e-13C,'>N 24-7 Specified Specified Specified
raphic
Specialties
)
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Table 2: Glyphosate-13Cs Isotope Labeled Standards

. Product CAS Molecular Isotopic Chemical
Supplier . . Format
Name Number Formula Purity Purity
Cambridge
Glyphosate
Isotope 2412336- 13C3Hs!>N 99% 13Cs, 100 pg/mL
~ (13C3, 99%; 98% _
Laboratorie 97-9 OsP 98% N in water
15N, 98%)
s
Table 3: Other Glyphosate-13C Isotope Labeled Standards
. Product CAS Molecular Isotopic Chemical
Supplier . . Format
Name Number Formula Purity Purity
LGC Glyphosate  287399- C213CHsN Not >05% Neat
ea
Standards -13C 31-9 OsP Specified (HPLC)
_ HO2C®3CH
Sigma- Glyphosate  287399- 99 atom%  =98.5%
] 2NHCH:z2P Neat
Aldrich -2-13C 31-9 13C (HPLC)
O(OH)2

Experimental Protocols for the Use of Glyphosate-

13C Standards

The primary application of Glyphosate-13C standards is as internal standards in quantitative

analytical methods, most notably in liquid chromatography-tandem mass spectrometry (LC-

MS/MS). The general workflow involves spiking a known amount of the labeled standard into

the sample at the beginning of the sample preparation process.

Sample Preparation

The sample preparation protocol can vary depending on the matrix (e.g., water, soil, food,

biological fluids). A common approach for food and environmental samples involves the

following steps:
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» Extraction: The sample is homogenized and extracted with a suitable solvent. A popular
method is the QuPPe (Quick Polar Pesticides Method) which uses a mixture of water and

methanol with formic acid.

 Internal Standard Spiking: A precise volume of a Glyphosate-13C standard solution is added
to the extract.

o Clean-up: The extract is then purified to remove interfering matrix components. This can be
achieved using solid-phase extraction (SPE) with polymeric cartridges or by ultrafiltration.

» Derivatization (Optional but common): To improve chromatographic retention and sensitivity,
glyphosate and its labeled standard are often derivatized with 9-fluorenylmethoxycarbonyl
chloride (FMOC-CI). This step is performed after the clean-up.

Instrumental Analysis by LC-MS/MS

The prepared sample is then analyzed by LC-MS/MS.

o Chromatographic Separation: A variety of HPLC columns can be used, including polymer-
based amino columns or reversed-phase columns after derivatization. The mobile phase
typically consists of a gradient of water and an organic solvent (e.g., acetonitrile or methanol)
with additives like ammonium carbonate or ammonium formate to ensure proper ionization.

o Mass Spectrometric Detection: Detection is performed using a tandem mass spectrometer,
typically in negative electrospray ionization (ESI) mode. The instrument is set to monitor
specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both
the native glyphosate and the 3C-labeled internal standard.

Quantification

Quantification is based on the principle of isotope dilution. A calibration curve is generated by
plotting the ratio of the peak area of the native glyphosate to the peak area of the Glyphosate-
13C internal standard against the concentration of the native glyphosate in a series of
calibration standards. The concentration of glyphosate in the unknown sample is then
determined by interpolating its peak area ratio on this calibration curve.

Visualization of the Analytical Workflow
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The following diagram illustrates the typical workflow for the quantitative analysis of glyphosate
in a sample using a 13C-labeled internal standard.

Sample Preparation
sampe [ o . . | | Exvaction spiking with Clean-up
(e.g., food, water) > Homogenization > (e. QuPPe) ¥ Giyphosate-=C Standard (e.9., SPE) (e.g., FMOC-CI)

Click to download full resolution via product page

Caption: Analytical workflow for glyphosate quantification using a 13C-labeled internal standard.

This workflow highlights the critical role of the Glyphosate-3C standard in ensuring the
accuracy and reliability of the final analytical result. By being introduced early in the process, it
compensates for potential losses and variations throughout the entire analytical procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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